Cas no 17638-20-9 (2,3,5,6-Pyridinetetracarbonitrile)
17638-20-9 structure
Product Name:2,3,5,6-Pyridinetetracarbonitrile
2,3,5,6-Pyridinetetracarbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2,3,5,6-Pyridinetetracarbonitrile
- pyridine-2,3,5,6-tetracarbonitrile
- 17638-20-9
- SCHEMBL57747
- RRZLWIPIQKXHAS-UHFFFAOYSA-N
- DTXSID20170118
-
- Inchi: 1S/C9HN5/c10-2-6-1-7(3-11)9(5-13)14-8(6)4-12/h1H
- InChI Key: RRZLWIPIQKXHAS-UHFFFAOYSA-N
- SMILES: N1C(C#N)=C(C#N)C=C(C#N)C=1C#N
Computed Properties
- Exact Mass: 179.02333
- Monoisotopic Mass: 179.02319505g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 375
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 108.05
2,3,5,6-Pyridinetetracarbonitrile Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
17638-20-9 (2,3,5,6-Pyridinetetracarbonitrile) Related Products
- 68164-77-2(3,6-Dimethylpicolinonitrile)
- 7584-09-0(3,5-Dimethylpicolinonitrile)
- 59146-67-7(5,6-dimethylpicolinonitrile)
- 20970-75-6(3-methylpyridine-2-carbonitrile)
- 17132-78-4(Pyridine-2,3-dicarbonitrile)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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